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Compound of Interest

[(3,4-Dimethylphenyl)methyl]
Compound Name:

(propyl)amine
CAS No.: 39190-97-1
Cat. No.: B13255018

Get Quote

\ J

CAS Number: 102-48-7 Synonyms: 3,4-Dimethylbenzylamine; 3,4-Xylylamine; (3,4-
Dimethylphenyl)methanamine Molecular Formula: CoH13N Molecular Weight: 135.21 g/mol [1]

Executive Summary

(3,4-Dimethylphenyl)methylamine (CAS 102-48-7) is a primary benzylic amine characterized by
a benzene ring substituted with two methyl groups at the meta and para positions relative to
the aminomethyl moiety. Unlike its N,N-dimethylated analogs often used as polymerization
catalysts, this primary amine serves as a critical nucleophilic building block in medicinal
chemistry.

Its structural significance lies in the 3,4-dimethylbenzyl motif, a pharmacophore often employed
to optimize lipophilicity (logP) and steric fit within hydrophobic pockets of target proteins, such
as G-protein coupled receptors (GPCRs) and kinase enzymes. This guide details the
physicochemical profile, validated synthesis protocols, and handling standards required for its
application in high-throughput drug discovery.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7][81[9][10]

The distinct steric and electronic properties of the 3,4-dimethyl substitution pattern differentiate
this compound from other xylidine derivatives.

Property Value Technical Note

Distinct from 3,4-

CAS Number 102-48-7 ) N
Dimethylaniline (95-64-7)
o Oxidizes/darkens upon air
Appearance Colorless to pale yellow liquid
exposure
High boiling point requires
Boiling Point 215-217 °C (Predicted) vacuum distillation for
purification
Density ~0.94 g/mL Slightly less dense than water
Typical for primary
Basicity (pKa) ~9.5 (Conjugate acid) benzylamines; forms stable
HCI salts
Limited water solubility; use
Solubility Soluble in EtOH, DCM, DMSO  dilute acid for aqueous
extraction
_ Moderate lipophilicity suitable
LogP 2.15 (Predicted)

for CNS-active drug design

Synthetic Routes & Process Chemistry

While several routes exist, the Reduction of 3,4-Dimethylbenzonitrile is the industry standard
for generating high-purity primary amines, avoiding the over-alkylation byproducts common in
direct alkylation methods.

Synthesis Logic: Nitrile Reduction
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This pathway ensures the exclusive formation of the primary amine. The use of Lithium
Aluminum Hydride (LiAIH4) or catalytic hydrogenation provides a clean transformation.

__________
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Figure 1: Selective reduction pathway from nitrile precursor to primary amine.

Detailed Protocol: LiAlH4 Reduction

Safety Pre-check: LiAlH4 is pyrophoric. All glassware must be oven-dried. Perform under inert
atmosphere (Argon/Nitrogen).

e Setup: Equip a 3-neck round-bottom flask with a reflux condenser, addition funnel, and
magnetic stirrer. Flush with Argon.

» Reagent Prep: Charge flask with anhydrous THF (Tetrahydrofuran). Carefully add LiAlH4
pellets (1.2 equiv) at 0°C.

o Addition: Dissolve 3,4-dimethylbenzonitrile (1.0 equiv) in anhydrous THF. Add dropwise to
the LiAlH4 suspension at 0°C over 30 minutes.

o Mechanistic Insight: Slow addition prevents thermal runaway and minimizes side
reactions.

e Reaction: Allow to warm to room temperature, then reflux for 4—6 hours. Monitor by TLC
(eluent: 5% MeOH in DCM) until nitrile spot disappears.
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o Fieser Workup (Critical Step): Cool to 0°C. Quench carefully with:

o mL Water
o mL 15% NaOH
o mL Water

o (Where
= grams of LiAlH4 used).

« |solation: Filter the granular white precipitate. Dry the filtrate over Na2SOa4 and concentrate in

vacuo.

« Purification: Distill under reduced pressure or convert to HCI salt for recrystallization
(EtOH/Et20).

Pharmaceutical Applications & Pharmacophore
Logic

(3,4-Dimethylphenyl)methylamine is a versatile "warhead" carrier and hydrophobic scaffold.

Drug Discovery Utility
o Kinase Inhibitors: The 3,4-dimethylbenzyl group often occupies the hydrophobic "back

pocket" of ATP-binding sites, providing selectivity over other kinases.

e GPCR Ligands: Used in the synthesis of ligands for dopamine and serotonin receptors,
where the methylated phenyl ring mimics catecholamine substructures.

o Fragment-Based Design: The amine handle allows for rapid coupling to carboxylic acids
(amide coupling) or aldehydes (reductive amination) to generate libraries of lead
compounds.

Analytical Characterization (Expected Data)

To validate the synthesized compound, compare against these standard spectral markers:
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e 'H NMR (400 MHz, CDCls):

o

7.0-7.2 ppm (m, 3H, Aromatic H)

o

3.80 ppm (s, 2H, Benzylic CH2-NH2)

o

2.25 ppm (s, 3H, Ar-CHs)

o

2.23 ppm (s, 3H, Ar-CHs)

o

1.50 ppm (bs, 2H, NH2, D20 exchangeable)

e MS (ESI+): m/z calculated for [M+H]* = 136.11; Found = 136.1.
Handling, Stability & Safety (E-E-A-T)
Hazard Classification (GHS):

o H314: Causes severe skin burns and eye damage (Corrosive).[2]
e H302: Harmful if swallowed.[3][2][4]

Storage Protocol:

o Atmosphere: Store under Nitrogen or Argon. Primary amines readily absorb CO:z from air to
form carbamates.

o Temperature: 2—8°C (Refrigerated).

» Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless intended for
reaction).

Spill Response: Neutralize spills with dilute acetic acid or sodium bisulfate before absorbing
with inert material (vermiculite). Do not use paper towels (fire risk with oxidizers).

References

e Sigma-Aldrich.(3,4-Dimethylphenyl)methanamine Product Sheet (CAS 102-48-7).[5][6]Link
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e PubChem.Compound Summary for CID 66888: 3,4-Dimethylbenzylamine.[7]Link

e ChemicalBook.CAS 102-48-7 Technical Specifications.[5]Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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